3-[(5-Chlorothiophen-2-yl)sulfonylamino]-2-phenylpropanoic acid

• IUPAC Name: 3-[(5-chlorothiophen-2-yl)sulfonylamino]-2-phenylpropanoic acid
• InChI: InChI=1S/C13H12ClNO4S2/c14-11-6-7-12(20-11)21(18,19)15-8-10(13(16)17)9-4-2-1-3-5-9/h1-7,10,15H,8H2,(H,16,17)
• InChI Key: MGULDLUGDBDUSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(S2)Cl)C(=O)O
• Molecular Formula: C13H12ClNO4S2
• Molecular Weight: 345.8 g/mol

Description

3-[(5-Chlorothiophen-2-yl)sulfonylamino]-2-phenylpropanoic acid is a chemical compound that has been studied extensively for its potential applications in the field of medicine. This compound is also known as Celecoxib and is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation in conditions such as arthritis.

Mechanism of Action

Celecoxib works by inhibiting the activity of an enzyme called cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are chemicals that are involved in the inflammatory response in the body. By inhibiting the activity of COX-2, Celecoxib reduces the production of prostaglandins, which in turn reduces inflammation and pain.
Biochemical and Physiological Effects:
Celecoxib has been found to have a number of biochemical and physiological effects on the body. It has been found to reduce the production of cytokines, which are proteins that are involved in the inflammatory response. It has also been found to reduce the activity of certain enzymes that are involved in the breakdown of cartilage in the joints.

Advantages and Limitations for Lab Experiments

Celecoxib has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. It is also relatively easy to administer and has a well-established safety profile. However, there are some limitations to its use in lab experiments. It has been found to have some off-target effects, which can make it difficult to interpret the results of experiments. It is also not suitable for use in all types of experiments, as its effects may be too broad or too specific for certain applications.

Future Directions

There are a number of future directions for research on Celecoxib. One area of interest is the potential use of Celecoxib in the treatment of cancer. It has been found to have anti-cancer properties in preclinical studies, and further research is needed to determine its potential efficacy in humans. Another area of interest is the development of new formulations of Celecoxib that may be more effective or have fewer side effects than the current formulation. Additionally, there is a need for further research into the mechanism of action of Celecoxib, as this may lead to the development of new drugs that are more effective or have fewer side effects than Celecoxib.

Synthesis Methods

The synthesis of 3-[(5-Chlorothiophen-2-yl)sulfonylamino]-2-phenylpropanoic acid involves the reaction of 2-phenylpropionic acid with thionyl chloride to form an acid chloride intermediate. This intermediate is then reacted with 5-chlorothiophene-2-amine to form the desired product.

Scientific Research Applications

Celecoxib has been extensively studied for its potential applications in the treatment of various medical conditions. It has been found to be effective in reducing pain and inflammation in conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. It has also been studied for its potential use in the treatment of certain types of cancer, such as breast cancer and colon cancer.